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Compound of Interest

Compound Name: GNE-618

Cat. No.: B607691 Get Quote

Application Notes and Protocols: GNE-618
Solutions
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of GNE-618
solutions for various experimental applications. GNE-618 is a potent and orally active inhibitor

of nicotinamide phosphoribosyltransferase (NAMPT), a key enzyme in the NAD⁺ salvage

pathway. By inhibiting NAMPT, GNE-618 depletes cellular NAD⁺ levels, leading to cell death,

particularly in cancer cells that are highly dependent on this pathway.[1][2][3][4]

GNE-618: Key Characteristics and Potency
GNE-618 has demonstrated significant activity in both biochemical and cell-based assays, as

well as in vivo tumor models. Its efficacy is attributed to its ability to inhibit NAMPT and

subsequently reduce NAD⁺ levels.
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Parameter Value
Cell Line/Assay
Condition

Reference

Biochemical IC₅₀ 0.006 µM (6 nM)
NAMPT biochemical

assay
[1][3]

Cellular EC₅₀ (NAD⁺

Reduction)
2.6 nM Calu-6 (NSCLC) [1][3]

Cellular EC₅₀ (Cell

Growth Inhibition)
27.2 nM A549 (NSCLC) [3]

Signaling Pathway of GNE-618 Action
GNE-618 exerts its cytotoxic effects by inhibiting the NAD⁺ salvage pathway, which is crucial

for maintaining the cellular NAD⁺ pool in many cancer cells. This pathway recycles

nicotinamide (NAM) back into NAD⁺.
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Start

Weigh GNE-618 Powder

Dissolve in DMSO to Create Stock Solution

Aliquot Stock Solution

Store at -20°C or -80°C

Dilute Stock in Culture Medium for Working Solution

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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